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Activity Comparison at a Glance

The following table consolidates the key experimental data for Sigmoidin A and Sigmoidin B from a 2004

preclinical study [1] [2].

Activity / Property Sigmoidin A Sigmoidin B

5-Lipoxygenase (5-LOX)
Inhibition

IC₅₀ = 31 μM [1] [2] Selective inhibitor (no IC₅₀

reported) [1] [2]

Cyclooxygenase-1 (COX-1)
Inhibition

No effect [1] [2] No effect [1] [2]

DPPH Free Radical Scavenging Potent scavenger [1] [2] Potent scavenger [1] [2]

TPA-induced Mouse Ear
Oedema

89% inhibition [1] [2] 83% inhibition [1] [2]

Phospholipase A₂-induced Paw
Oedema

No significant inhibition at 60

min [1] [2]

59% inhibition (vs. 74% for control

drug) [1] [2]
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Activity / Property Sigmoidin A Sigmoidin B

Postulated Key Structural
Difference

One prenyl group in ring B [1] Two prenyl groups in ring B [1]

Detailed Experimental Insights

The data in the table comes from specific experimental models. Here is a deeper look into the methodologies

and the significance of the findings.

5-Lipoxygenase (5-LOX) Inhibition: This assay tests the ability of a compound to inhibit the 5-LOX

enzyme, which is responsible for producing pro-inflammatory leukotrienes from arachidonic acid. The
results show that both compounds are selective 5-LOX inhibitors, as they did not affect the COX-1

enzyme, which is the target of non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin [1] [2]. This
selective action is significant because it suggests a potential for a different side-effect profile

compared to NSAIDs.
Antioxidant Activity (DPPH Assay): The DPPH assay measures a compound's ability to act as a

free radical scavenger. Both Sigmoidin A and B proved to be "potent scavengers" [1] [2]. Since
oxidative stress is a key component of the inflammatory process, this antioxidant property likely

contributes to their overall anti-inflammatory effect.
In Vivo Anti-inflammatory Models: These tests evaluate the activity of the compounds in living

organisms.
TPA-induced ear oedema: This model tests topical anti-inflammatory activity against phorbol

ester-induced inflammation. Both compounds showed very strong and comparable activity in
this model [1] [2].

Phospholipase A₂-induced paw oedema: This model tests systemic anti-inflammatory
activity. The fact that only Sigmoidin B was active here, and only at the 60-minute mark,

highlights a key difference in their biological profiles. This suggests that Sigmoidin B may
have a broader spectrum of activity or a different mechanism of action in systemic inflammation

[1] [2].

Mechanism of Action and Structural Basis

The available evidence points to a multi-faceted mechanism for these compounds. The anti-inflammatory

effects are likely achieved through a combination of antioxidant activity and the selective inhibition of the

5-LOX enzyme within the arachidonic acid pathway [1] [2].
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The search results specifically highlight that the different mechanisms of action are influenced by their

chemical structures. The key difference is that Sigmoidin B possesses two prenyl groups in its B ring, while

Sigmoidin A has only one [1]. This structural variation is common in flavonoids from the Erythrina genus,

and studies indicate that an increasing number of prenyl groups can enhance biological activity, such as

antibacterial effects [3]. This structure-activity relationship provides a plausible explanation for why

Sigmoidin B showed inhibitory activity in the phospholipase A₂-induced paw oedema model, while

Sigmoidin A did not.

The diagram below illustrates the proposed anti-inflammatory mechanism and the role of structural

differences.
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Diagram: Proposed anti-inflammatory mechanisms of Sigmoidin A and B. Both compounds act as

antioxidants and selectively inhibit 5-Lipoxygenase (5-LOX) to block leukotriene production, but do not

affect Cyclooxygenase-1 (COX-1). Their structural difference (number of prenyl groups) may influence their

efficacy in different models of inflammation [1] [2].
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Conclusion for Researchers

In summary, while Sigmoidin A and B share a core anti-inflammatory profile characterized by potent

antioxidant activity and selective 5-LOX inhibition, a critical difference emerges:

Sigmoidin B demonstrates a broader spectrum of activity, showing efficacy in both topical (TPA)

and systemic (Phospholipase A₂) models of inflammation.
Sigmoidin A is highly effective topically but did not show significant activity in the systemic model

tested.

This functional divergence is logically attributed to the key structural difference of Sigmoidin B having

two prenyl groups in its B ring versus the single prenyl group in Sigmoidin A [1]. This makes Sigmoidin B a

particularly interesting candidate for further investigation in drug discovery programs targeting selective 5-

LOX inhibitors for systemic inflammatory conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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